Cas no 7516-48-5 ((+/-)-Dihydrolipoic acid)

(+/-)-Dihydrolipoic acid Properties

Names and Identifiers

• (+/-)-Dihydrolipoic acid
• (+/-)-6,8-Dimercaptooctanoic acid
• (-)-Dihydrolipoic acid
• A-LIPOIC ACID
• Dihydrolipoic acid
• DITHIOOCTANIC ACID
• DL-A-LIPOIC ACID
• DL-PROTOGEN A
• LIP(S2)
• THIOCTIC ACID
• THIOOCTIC ACID
• 7516-48-5
• AKOS006307347
• SCHEMBL3521389
• +Expand

• InChIKey： IZFHEQBZOYJLPK-UHFFFAOYSA-N
• Inchi： 1S/C8H16O2S2/c9-8(10)4-2-1-3-7(12)5-6-11/h7,11-12H,1-6H2,(H,9,10)
• SMILES： SCCC(CCCCC(=O)O)S

Computed Properties

• Exact Mass: 194.04400
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 6
• Monoisotopic Mass: 194.04352203g/mol
• Heavy Atom Count: 11
• Complexity: 117
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Topological Polar Surface Area: 39.3Ų

Experimental Properties

• LogP: 1.85960
• PSA: 114.90000
• Boiling Point: 160-165 °C(lit.)
• Melting Point: 60-62 °C
• Flash Point: 172.027 °C
• Solubility: ethanol: 50 mg/mL
• pka: 5.4(at 25℃)
• Density: 1.134